(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule with several functional groups, including a thioether, an imidazole ring, and a morpholinosulfonyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an imidazole ring suggests that the compound could exhibit aromaticity, which would affect its chemical reactivity and stability .Chemical Reactions Analysis
The chemical reactions that this compound undergoes would depend on its functional groups. For example, the thioether group might be susceptible to oxidation, while the imidazole ring might participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents .Scientific Research Applications
Antimicrobial and Antioxidant Activities
One of the primary applications of related compounds is in antimicrobial and antioxidant research. For instance, compounds synthesized using similar structures have shown significant activity against various microbial strains and also possess antioxidant properties. These compounds, such as those studied by Bassyouni et al. (2012) and Shankar et al. (2018), have displayed high activity against bacteria like Staphylococcus aureus and fungal strains like Candida albicans.
Antitumor Activity
Some derivatives, such as those studied by Tang & Fu (2018), have shown potential in antitumor activities. They have demonstrated inhibition of cancer cell line proliferation, indicating their potential use in cancer research.
Physical and Optical Properties
In materials science, these compounds are studied for their physical and optical properties. For example, Ghaemy et al. (2013) investigated novel poly(amide-ether)s bearing imidazole pendants, focusing on their solubility, film-forming capabilities, and fluorescence emission.
Electrochemical, Electrical, and Optical Properties
The electrochemical, electrical, and optical properties of similar compounds have been studied for potential applications in electronics. Anand & Muthusamy (2018) in their work on oligobenzimidazoles Anand & Muthusamy (2018) demonstrated significant findings in these areas.
Corrosion Inhibition
Compounds structurally similar to the one have been evaluated for their potential as corrosion inhibitors. A study by Fergachi et al. (2018) showed notable efficiency in inhibiting corrosion, suggesting applications in materials protection.
Crystal Structure and Synthesis
The synthesis and crystal structure analysis of related compounds also constitute a significant area of research, as seen in studies by Vahedi et al. (2010) and Wang et al. (2017). These studies focus on the detailed structural aspects, which are crucial for understanding the compound's behavior and potential applications.
Enzyme Inhibitory Activity and Molecular Docking
In biochemical research, these compounds have been evaluated for their enzyme inhibitory activities and molecular docking studies. For instance, Cetin et al. (2021) explored their potential as enzyme inhibitors, providing insights into their biochemical interactions.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4S2/c1-17-4-2-3-5-19(17)16-30-22-23-10-11-25(22)21(26)18-6-8-20(9-7-18)31(27,28)24-12-14-29-15-13-24/h2-9H,10-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HILGPLKTQXPFQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NCCN2C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.